Cas no 1361719-94-9 (Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine)

• Product Name: Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine
• CAS No: 1361719-94-9
• MF: C₁₄H₁₂Cl₂FN
• MW: 284.156185150146
• CID: 4790401
• Update Time: 2025-11-06

Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine

• Inchi： 1S/C14H12Cl2FN/c1-18(2)9-6-7-10(13(17)8-9)14-11(15)4-3-5-12(14)16/h3-8H,1-2H3
• InChI Key： PWVPZFYUFPALQO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C=CC(=CC=1F)N(C)C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 5
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine

Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine (CAS No. 1361719-94-9): A Comprehensive Overview

Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine (CAS No. 1361719-94-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique biphenyl core and fluorine and chlorine substituents, exhibits a range of biological activities that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine is composed of a biphenyl moiety with two chlorine atoms at the 2' and 6' positions and a fluorine atom at the 2 position. The amine group is attached to the 4-position of the biphenyl ring, and two methyl groups are bonded to the nitrogen atom of the amine group. This intricate arrangement of functional groups imparts specific chemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the pharmacological properties of Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine. One notable area of research is its potential as an antidepressant. In vitro and in vivo experiments have shown that this compound can modulate serotonin and norepinephrine levels, which are key neurotransmitters involved in mood regulation. Additionally, it has been found to exhibit anti-inflammatory effects, making it a promising candidate for treating conditions such as chronic pain and neurodegenerative diseases.

The synthesis of Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine involves several steps, including the formation of the biphenyl core, introduction of the halogen substituents, and attachment of the amine group. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and electrophilic aromatic substitution, are commonly employed to achieve high yields and purity. These methods have been optimized to ensure efficient and scalable production, which is essential for both research and industrial applications.

In terms of biological activity, Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine has shown promising results in various assays. For instance, it has demonstrated potent antimicrobial activity against both Gram-positive and Gram-negative bacteria, suggesting its potential use in developing new antibiotics. Furthermore, preliminary studies have indicated that this compound may have anticancer properties, particularly against certain types of solid tumors. These findings warrant further investigation to explore its full therapeutic potential.

The safety profile of Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, Dimethyl-(2',6'-dichloro-2-fluoro-biphenyl-4-yl)-amine (CAS No. 1361719-94-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for future drug development and therapeutic advancements.